Cas no 2171607-17-1 (5-cyclopropyl-1-oxa-9-thia-4-azaspiro5.5undecane)

• Product Name: 5-cyclopropyl-1-oxa-9-thia-4-azaspiro5.5undecane
• CAS No: 2171607-17-1
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 5966737
• PubChem ID: 165765127
• Update Time: 2025-06-11

5-cyclopropyl-1-oxa-9-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-oxa-9-thia-4-azaspiro5.5undecane
• 5-cyclopropyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
• EN300-1644281
• 2171607-17-1

• Inchi： 1S/C11H19NOS/c1-2-9(1)10-11(13-6-5-12-10)3-7-14-8-4-11/h9-10,12H,1-8H2
• InChI Key： YCWRHYPKSPDMKQ-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(C1CC1)NCCO2

Computed Properties

• Exact Mass: 213.11873540g/mol
• Monoisotopic Mass: 213.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-cyclopropyl-1-oxa-9-thia-4-azaspiro5.5undecane

Recent Advances in the Study of 5-cyclopropyl-1-oxa-9-thia-4-azaspiro[5.5]undecane (CAS: 2171607-17-1)

The compound 5-cyclopropyl-1-oxa-9-thia-4-azaspiro[5.5]undecane (CAS: 2171607-17-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its fused oxa-thia-aza ring system, presents a promising scaffold for drug discovery, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its synthesis, biological activity, and mechanism of action, providing valuable insights for future research and development.

One of the key breakthroughs in the study of this compound is its efficient synthesis via a multi-step route involving cyclopropanation and spirocyclization. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for subsequent biological evaluations. The compound's stability under physiological conditions has also been investigated, revealing favorable pharmacokinetic properties that enhance its potential as a drug candidate. These advancements in synthetic methodology have paved the way for large-scale production and further exploration of its therapeutic potential.

In terms of biological activity, 5-cyclopropyl-1-oxa-9-thia-4-azaspiro[5.5]undecane has demonstrated potent inhibitory effects against a range of bacterial and fungal pathogens. Mechanistic studies suggest that the compound disrupts cell wall biosynthesis by targeting key enzymes involved in peptidoglycan assembly. Additionally, preliminary in vitro studies have shown promising anticancer activity, with the compound inducing apoptosis in several cancer cell lines. These findings highlight its dual potential as both an antimicrobial and anticancer agent, warranting further investigation in preclinical models.

The structural versatility of this compound has also inspired the design of derivatives with enhanced activity and selectivity. Recent efforts have focused on modifying the cyclopropyl and spirocyclic moieties to improve binding affinity and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have played a pivotal role in guiding these modifications, leading to the identification of several lead compounds with superior pharmacological profiles. These derivatives are currently undergoing rigorous evaluation in animal models to assess their efficacy and safety.

Looking ahead, the research community is optimistic about the translational potential of 5-cyclopropyl-1-oxa-9-thia-4-azaspiro[5.5]undecane and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of these compounds into clinically viable therapeutics. Future studies will likely focus on elucidating their mechanisms of action in greater detail, optimizing their drug-like properties, and exploring combination therapies to overcome resistance. The continued exploration of this compound class holds great promise for addressing unmet medical needs in infectious diseases and oncology.